Cas no 1105663-76-0 (2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine)

2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine is a boronic ester derivative featuring a pyridine core functionalized with a 2,4-difluorophenoxy group and a pinacol boronate moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The presence of the electron-withdrawing difluorophenoxy group enhances reactivity, while the pinacol boronate ensures stability under typical handling conditions. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable reagent in pharmaceutical and agrochemical research, particularly for constructing complex heterocyclic frameworks. The product is typically supplied with high purity to ensure optimal performance in synthetic applications.

2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine structure

1105663-76-0 structure

Product Name:2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine

CAS No:1105663-76-0

MF:C₁₁H₉BFNO₃

MW:233.003466367722

MDL:MFCD22375011

CID:1037583

Update Time:2025-10-29

2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

- (6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid
- 2-(2,4-difluoro-phenoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- AK-95258
- ANW-74914
- CTK8C5252
- KB-208830
- 2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- MDL： MFCD22375011
- Inchi： 1S/C11H9BFNO3/c13-9-3-1-2-4-10(9)17-11-6-5-8(7-14-11)12(15)16/h1-7,15-16H
- InChI Key： NYZYBRHCAFVZTC-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1OC1C=CC(B(O)O)=CN=1

Computed Properties

Exact Mass: 233.06600

Experimental Properties

PSA: 62.58000
LogP: 0.69280

2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D446513-50mg	2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	1105663-76-0		50mg	$ 70.00	2022-06-05
TRC	D446513-100mg	2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	1105663-76-0		100mg	$ 95.00	2022-06-05
TRC	D446513-500mg	2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	1105663-76-0		500mg	$ 340.00	2022-06-05
Matrix Scientific	097776-250mg	(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid, 95+%	1105663-76-0	95+%	250mg	$101.00	2023-09-10
Matrix Scientific	097776-500mg	(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid, 95+%	1105663-76-0	95+%	500mg	$156.00	2023-09-10
Alichem	A029184766-5g	(6-(2-Fluorophenoxy)pyridin-3-yl)boronic acid	1105663-76-0	95%	5g	$805.98	2023-09-04
A2B Chem LLC	AD66312-1g	6-(2-Fluorophenoxy)pyridine-3-boronic acid	1105663-76-0	≥ 98 %	1g	$605.00	2024-04-20
A2B Chem LLC	AD66312-5g	6-(2-Fluorophenoxy)pyridine-3-boronic acid	1105663-76-0	≥ 98 %	5g	$1939.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1282342-1g	2-(2,4-Difluorophenoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1105663-76-0	98%	1g	￥3693.00	2024-08-09
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